Cas no 58841-35-3 (Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro-)
58841-35-3 structure
Product Name:Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro-
CAS No:58841-35-3
MF:C15H16N2O4
MW:288.298543930054
CID:340660
PubChem ID:21496500
Update Time:2025-04-19
Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro-
- 4-[2-(4-methylphenoxy)ethoxy]-2-nitroaniline
- DTXSID90614973
- SCHEMBL11847367
- 58841-35-3
-
- Inchi: 1S/C15H16N2O4/c1-11-2-4-12(5-3-11)20-8-9-21-13-6-7-14(16)15(10-13)17(18)19/h2-7,10H,8-9,16H2,1H3
- InChI Key: YDFAAEZTUWOHBR-UHFFFAOYSA-N
- SMILES: O(C1=CC=C(C(=C1)[N+](=O)[O-])N)CCOC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 288.11108
- Monoisotopic Mass: 288.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 90.3Ų
Experimental Properties
- PSA: 87.62
Benzenamine, 4-[2-(4-methylphenoxy)ethoxy]-2-nitro- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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